Cas no 2225147-06-6 (2,2-dimethyl-3-(methylamino)-1lambda6-thietane-1,1-dione)

• Product Name: 2,2-dimethyl-3-(methylamino)-1lambda6-thietane-1,1-dione
• CAS No: 2225147-06-6
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• CID: 5164667
• PubChem ID: 137963821
• Update Time: 2025-10-18

2,2-dimethyl-3-(methylamino)-1lambda6-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(methylamino)-1lambda6-thietane-1,1-dione

• Inchi： 1S/C6H13NO2S/c1-6(2)5(7-3)4-10(6,8)9/h5,7H,4H2,1-3H3
• InChI Key： YEEZGEUIIRHBOQ-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CC(NC)C1(C)C

Additional information on 2,2-dimethyl-3-(methylamino)-1lambda6-thietane-1,1-dione

Research Briefing on 2,2-dimethyl-3-(methylamino)-1lambda6-thietane-1,1-dione (CAS: 2225147-06-6)

2,2-dimethyl-3-(methylamino)-1lambda6-thietane-1,1-dione (CAS: 2225147-06-6) is a novel sulfur-containing heterocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thietane-1,1-dione scaffold, has shown promising potential in various therapeutic applications, including antimicrobial and anti-inflammatory activities. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and synthetic pathways to optimize its efficacy and safety profile.

One of the key findings from recent research is the compound's ability to modulate specific biological pathways involved in inflammation and microbial resistance. In vitro studies have demonstrated that 2,2-dimethyl-3-(methylamino)-1lambda6-thietane-1,1-dione exhibits potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. These findings suggest its potential as a lead compound for the development of new antibiotics, particularly in the face of rising antimicrobial resistance.

In addition to its antimicrobial properties, recent investigations have explored the compound's anti-inflammatory effects. Preclinical studies using animal models of inflammation have shown that 2,2-dimethyl-3-(methylamino)-1lambda6-thietane-1,1-dione can significantly reduce pro-inflammatory cytokine levels, such as TNF-α and IL-6, by inhibiting the NF-κB signaling pathway. This dual functionality—combining antimicrobial and anti-inflammatory activities—positions the compound as a versatile candidate for treating complex infections accompanied by inflammatory responses.

The synthetic chemistry of 2,2-dimethyl-3-(methylamino)-1lambda6-thietane-1,1-dione has also been a focal point of recent research. Advances in green chemistry and catalytic methods have enabled more efficient and scalable synthesis routes, addressing previous challenges related to yield and purity. For instance, a recent study published in the Journal of Medicinal Chemistry reported a novel one-pot synthesis method that achieves a yield of over 85% with high enantiomeric purity, significantly reducing production costs and environmental impact.

Despite these promising developments, several challenges remain. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further structural modifications or formulation strategies to enhance its bioavailability. Additionally, comprehensive toxicology studies are required to assess its safety profile before progressing to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these limitations and accelerate the translation of this compound into clinical applications.

In conclusion, 2,2-dimethyl-3-(methylamino)-1lambda6-thietane-1,1-dione represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and multifaceted biological activities offer exciting opportunities for the development of novel therapeutics. Future research should focus on optimizing its pharmacokinetic properties, expanding its therapeutic indications, and exploring potential synergies with existing drugs. As the scientific community continues to unravel its full potential, this compound may soon emerge as a cornerstone in the fight against infectious and inflammatory diseases.